Mexiletine hydrochloride
Mexiletine hydrochloride
Mexiletine Hydrochloride is the hydrochloride salt form of mexiletine, a local anesthetic and antiarrhythmic (Class IB) agent structurally related to lidocaine. Mexiletine exerts its antiarrhythmic effect by inhibiting the inward sodium current in cardiac cells, thereby reducing the rate of rise of the cardiac action potential (phase 0) and decreases automaticity in the Purkinje fibers. This slows nerve impulses in the heart and stabilizes the heartbeat. Mexiletine's anesthetic activity is due to its ability to block sodium influx in peripheral nerves, thereby reducing the rate and intensity of pain impulses reaching the central nervous system.
Antiarrhythmic agent pharmacologically similar to LIDOCAINE. It may have some anticonvulsant properties.
See also: Mexiletine (has active moiety).
Antiarrhythmic agent pharmacologically similar to LIDOCAINE. It may have some anticonvulsant properties.
See also: Mexiletine (has active moiety).
Brand Name:
Vulcanchem
CAS No.:
5370-01-4
VCID:
VC20774115
InChI:
InChI=1S/C11H17NO.ClH/c1-8-5-4-6-9(2)11(8)13-7-10(3)12;/h4-6,10H,7,12H2,1-3H3;1H
SMILES:
CC1=C(C(=CC=C1)C)OCC(C)N.Cl
Molecular Formula:
C11H18ClNO
Molecular Weight:
215.72 g/mol
Mexiletine hydrochloride
CAS No.: 5370-01-4
Cat. No.: VC20774115
Molecular Formula: C11H18ClNO
Molecular Weight: 215.72 g/mol
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Specification
| Description | Mexiletine Hydrochloride is the hydrochloride salt form of mexiletine, a local anesthetic and antiarrhythmic (Class IB) agent structurally related to lidocaine. Mexiletine exerts its antiarrhythmic effect by inhibiting the inward sodium current in cardiac cells, thereby reducing the rate of rise of the cardiac action potential (phase 0) and decreases automaticity in the Purkinje fibers. This slows nerve impulses in the heart and stabilizes the heartbeat. Mexiletine's anesthetic activity is due to its ability to block sodium influx in peripheral nerves, thereby reducing the rate and intensity of pain impulses reaching the central nervous system. Antiarrhythmic agent pharmacologically similar to LIDOCAINE. It may have some anticonvulsant properties. See also: Mexiletine (has active moiety). |
|---|---|
| CAS No. | 5370-01-4 |
| Molecular Formula | C11H18ClNO |
| Molecular Weight | 215.72 g/mol |
| IUPAC Name | 1-(2,6-dimethylphenoxy)propan-2-amine;hydrochloride |
| Standard InChI | InChI=1S/C11H17NO.ClH/c1-8-5-4-6-9(2)11(8)13-7-10(3)12;/h4-6,10H,7,12H2,1-3H3;1H |
| Standard InChI Key | NFEIBWMZVIVJLQ-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=CC=C1)C)OCC(C)N.Cl |
| Canonical SMILES | CC1=C(C(=CC=C1)C)OCC(C)N.Cl |
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